Cas no 66905-25-7 (calcium hydrogen triacetate)

• Product Name: calcium hydrogen triacetate
• CAS No: 66905-25-7
• MF: C₆H₁₀CaO₆
• MW: 218.218001842499
• CID: 964887
• PubChem ID: 57352442
• Update Time: 2025-04-19

calcium hydrogen triacetate Chemical and Physical Properties

Names and Identifiers

• calcium hydrogen triacetate
• calcium,acetic acid,diacetate
• acetate, calcium salt
• DTXSID30985573
• Calciumato acetatato--acetato (1/2/1)
• EINECS 266-516-5
• 66905-25-7
• DGPUYHMCOANORE-UHFFFAOYSA-L

• Inchi： 1S/3C2H4O2.Ca/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+2/p-2
• InChI Key： DGPUYHMCOANORE-UHFFFAOYSA-L
• SMILES： [Ca+2].OC(C)=O.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 218.0103
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• PSA: 117.56